Cas no 1805327-00-7 (5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde)

• Product Name: 5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde
• CAS No: 1805327-00-7
• MF: C₇H₆F₂N₂O₂
• MW: 188.131548404694
• CID: 4817140
• Update Time: 2025-10-24

5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde

• Inchi： 1S/C7H6F2N2O2/c8-7(9)5-3(10)1-11-4(2-12)6(5)13/h1-2,7,13H,10H2
• InChI Key： HQWZEFCORFULKI-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C=O)=NC=C1N)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 0.8
• Topological Polar Surface Area: 76.2

Additional information on 5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde

Comprehensive Overview of 5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde (CAS No. 1805327-00-7)

5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde (CAS No. 1805327-00-7) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and hydroxypyridine moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining an aldehyde functional group with an amino substitution, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives like 5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role in developing kinase inhibitors and antimicrobial agents, aligning with the growing focus on precision medicine and antibiotic resistance. The compound's difluoromethyl group is known to improve lipophilicity, a critical factor in optimizing drug delivery systems.

The synthesis of CAS No. 1805327-00-7 involves multi-step organic reactions, often starting from commercially available pyridine precursors. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to enhance yield and purity. Analytical methods like HPLC and NMR spectroscopy are routinely employed to validate its structural integrity, ensuring compliance with stringent pharmaceutical standards.

From an industrial perspective, 5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde is often discussed in the context of green chemistry and sustainable synthesis. Companies are investing in eco-friendly catalysts and solvent-free reactions to minimize environmental impact, a trend driven by regulatory pressures and consumer demand for sustainable pharmaceuticals. This aligns with broader industry movements toward carbon footprint reduction in chemical manufacturing.

In the realm of academic research, this compound is frequently cited in studies exploring structure-activity relationships (SAR) for heterocyclic compounds. Its electron-withdrawing and hydrogen-bonding properties make it a subject of interest in computational chemistry and molecular docking simulations. These applications are particularly relevant to drug repurposing initiatives, a hot topic in AI-driven drug discovery.

For suppliers and distributors, CAS No. 1805327-00-7 represents a niche but growing market segment. Quality control protocols often emphasize residual solvent analysis and heavy metal testing to meet GMP guidelines. The compound's stability under various storage conditions (e.g., nitrogen atmosphere or desiccated environments) is another frequently researched aspect, crucial for logistics and long-term usability.

Looking ahead, the applications of 5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde may expand into material science, particularly in the development of organic semiconductors and coordination polymers. Its ability to form chelating complexes with transition metals opens doors for innovations in catalysis and sensor technologies. These interdisciplinary opportunities position the compound at the intersection of chemistry, biology, and engineering.

In summary, 5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde (CAS No. 1805327-00-7) exemplifies the convergence of synthetic innovation and applied research. Its multifaceted utility across life sciences and advanced materials ensures its continued relevance in both academic and industrial settings. As methodologies evolve and new applications emerge, this compound is poised to remain a key player in the fine chemicals landscape.